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Compound of Interest

Compound Name: YY173

Cat. No.: B15584387 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical compounds are paramount to ensuring a safe

work environment. This guide provides detailed, step-by-step procedures for the safe disposal

of HS-173, an imidazopyridine-carboxylate derivative. While some suppliers may not classify

HS-173 as hazardous under REACH Regulation (EC) No. 1907/2006, it is prudent to handle it

as a hazardous substance due to its potential risks.[1]

Chemical Identification and Hazard Information
HS-173, also known as a PI3K Inhibitor, is identified by the following properties:

Property Value

Chemical Name
Ethyl 6-(5-(phenylsulfonamido)pyridin-3-

yl)imidazo[1,2-a]pyridine-3-carboxylate

Synonyms HS-173, PI3K Inhibitor, PI3Kα Inhibitor

CAS Number 1276110-06-5

Molecular Formula C₂₁H₁₈N₄O₄S

Molecular Weight 422.46 g/mol

The following table summarizes the hazard classifications for HS-173.[1]
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Proper Disposal Protocol
The disposal of HS-173 must adhere to local, regional, and national hazardous waste

regulations. The following workflow outlines the necessary steps for its proper disposal in a

laboratory setting.
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Disposal workflow for HS-173.
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Detailed Experimental Protocols
Step 1: Personal Protective Equipment (PPE)

Before handling HS-173, it is mandatory to wear the appropriate personal protective equipment

to minimize exposure. This includes:

Protective gloves: Use chemically resistant gloves.

Eye protection: Wear safety glasses or goggles.[1]

Lab coat: A lab coat is necessary to protect from skin contact.[1]

Respiratory protection: Handle HS-173 in a well-ventilated area. A respirator is

recommended if there is a risk of generating dust or aerosols.[1]

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent hazardous reactions.

Designated Waste Container: Use a dedicated, clearly labeled container for all HS-173

waste. The container must be made of a compatible material and have a secure, tightly fitting

lid.[1]

Labeling: The container must be clearly marked with "Hazardous Waste" and the full

chemical name: "HS-173 (Ethyl 6-(5-(phenylsulfonamido)pyridin-3-yl)imidazo[1,2-a]pyridine-

3- carboxylate)".[1]

Waste Types:

Solid Waste: Collect any unused or contaminated solid HS-173 in the designated

hazardous waste container.[1]

Liquid Waste: Solutions containing HS-173 should be collected in a separate, compatible,

and clearly labeled hazardous waste container. It should be segregated with other non-

halogenated organic solvent wastes unless specified otherwise by your institution's

chemical safety office.[1]
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Contaminated Materials: Any materials significantly contaminated with HS-173, such as

pipette tips, gloves, and weighing papers, must also be disposed of as hazardous waste in

the same container.[1]

Step 3: Storage and Disposal

Storage: Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. This typically involves submitting a chemical

waste pickup request.[1]

Documentation: Complete all required documentation accurately, including the chemical

name, quantity, and hazard information.[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of HS-173, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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